Cas no 7646-75-5 (Sodium (Phenyl)dimethylsilanolate)
Sodium (Phenyl)dimethylsilanolate is an organosilicon compound with the chemical formula C₈H₁₁NaOSi. It serves as a versatile intermediate in organic synthesis, particularly in the formation of siloxane bonds and modification of silicone polymers. The compound's reactive silanolate group enables efficient cross-linking and functionalization, making it valuable in silicone resin production and surface treatment applications. Its phenyl group enhances thermal stability and compatibility with aromatic systems. The sodium counterion improves solubility in polar solvents, facilitating homogeneous reactions. This reagent is particularly useful in controlled siloxane network formation, offering precise reactivity for tailored material properties. Proper handling under inert conditions is recommended due to its moisture sensitivity.
7646-75-5 structure
Product Name:Sodium (Phenyl)dimethylsilanolate
CAS No:7646-75-5
MF:C8H11NaOSi
MW:174.247614145279
MDL:MFCD09266151
CID:86009
PubChem ID:23713317
Update Time:2025-10-14
Sodium (Phenyl)dimethylsilanolate Chemical and Physical Properties
Names and Identifiers
-
- Dimethylphenylsilanol sodium salt
- SODIUM PHENYLDIMETHYLSILANOLATE, 2M in tetrahydrofuran
- sodium,dimethyl-oxido-phenylsilane
- SCHEMBL11722741
- Sodium dimethylphenylsilanolate
- MFCD09266151
- DTXSID80635778
- Sodium(phenyl)dimethylsilanolate
- 7646-75-5
- CS-0455619
- Sodium dimethyl(phenyl)silanolate
- sodium;dimethyl-oxido-phenylsilane
- SODIUM (PHENYL)DIMETHYLSILANOLATE
- Dimethylphenylsilanol sodium salt, 97%
- Sodium (Phenyl)dimethylsilanolate
-
- MDL： MFCD09266151
- Inchi： 1S/C8H11OSi.Na/c1-10(2,9)8-6-4-3-5-7-8;/h3-7H,1-2H3;/q-1;+1
- InChI Key： NPZJKOMUCXNLBN-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C1C=CC=CC=1)[O-].[Na+]
Computed Properties
- Exact Mass: 174.04800
- Monoisotopic Mass: 174.04768579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 23.06000
- LogP: 1.52920
- Vapor Pressure: Not available
Sodium (Phenyl)dimethylsilanolate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Sodium (Phenyl)dimethylsilanolate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H28457-1g |
Dimethylphenylsilanol sodium salt, 97% |
7646-75-5 | 97% | 1g |
￥1769.00 | 2023-03-09 | |
| TRC | S667028-50mg |
Sodium (Phenyl)dimethylsilanolate |
7646-75-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S667028-100mg |
Sodium (Phenyl)dimethylsilanolate |
7646-75-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | S667028-500mg |
Sodium (Phenyl)dimethylsilanolate |
7646-75-5 | 500mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB253347-1 g |
Dimethylphenylsilanol sodium salt, 97%; . |
7646-75-5 | 97% | 1g |
€99.80 | 2023-04-27 | |
| abcr | AB253347-5 g |
Dimethylphenylsilanol sodium salt, 97%; . |
7646-75-5 | 97% | 5g |
€245.00 | 2023-04-27 | |
| AK Scientific | AMTSi046-250mg |
Sodium (phenyl)dimethylsilanolate |
7646-75-5 | 95% | 250mg |
$49 | 2025-02-18 | |
| AK Scientific | AMTSi046-1g |
Sodium (phenyl)dimethylsilanolate |
7646-75-5 | 95% | 1g |
$147 | 2025-02-18 | |
| AK Scientific | AMTSi046-5g |
Sodium (phenyl)dimethylsilanolate |
7646-75-5 | 95% | 5g |
$427 | 2025-02-18 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H28457-5g |
Dimethylphenylsilanol sodium salt, 97% |
7646-75-5 | 97% | 5g |
￥3787.00 | 2023-03-09 |
Sodium (Phenyl)dimethylsilanolate Suppliers
Amadis Chemical Company Limited
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(CAS:7646-75-5)Sodium (Phenyl)dimethylsilanolate
Order Number:A1176609
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:34
Price ($):483.0
Email:sales@amadischem.com
Sodium (Phenyl)dimethylsilanolate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7646-75-5)Sodium (Phenyl)dimethylsilanolate
Purity:99%
Quantity:5g
Price ($):483.0